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Compound of Interest

Compound Name: Isopropylamine hydrochloride

Cat. No.: B099802

Application Notes and Protocols for
Isopropylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylamine hydrochloride (CAS No. 15572-56-2) is a white to almost white crystalline
solid or powder.[1] It is readily soluble in water.[2] This document provides detailed protocols for
the safe handling, storage, and disposal of Isopropylamine hydrochloride in a laboratory
setting. Adherence to these guidelines is crucial to ensure personal safety and maintain the
integrity of the compound.

Hazard Identification

Isopropylamine hydrochloride is classified as a hazardous substance.[3] It is harmful if
swallowed, in contact with skin, or inhaled.[4] It causes skin irritation and serious eye irritation.
[1][4] It may also cause respiratory irritation.[2][4]

Hazard Statements:
e H302: Harmful if swallowed[4]

e H312: Harmful in contact with skin[4]
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H315: Causes skin irritation[1][4]

H319: Causes serious eye irritation[1][4]

H332: Harmful if inhaled[4]

H335: May cause respiratory irritation[4]

Quantitative Data Summary

Parameter Value Reference
Molecular Formula C3H9N-HCI [1][3]
Molecular Weight 95.57 g/mol [31[5]
Physical State Solid (Crystal - Powder) [11[3]
Appearance White - AlImost white [1]

Melting Point 160°C [1]

Room Temperature
Storage Temperature (Recommended <15°C in a [3]

cool, dark place)

Experimental Protocols
Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling Isopropylamine hydrochloride.
o Eye/Face Protection: Wear safety glasses with side shields or goggles.[3]
« Skin Protection: Wear protective gloves and a lab coat or other protective clothing.[3]

» Respiratory Protection: Use in a well-ventilated area. If exposure limits are exceeded or
irritation is experienced, a NIOSH/MSHA-approved respirator should be worn.[3] For high
airborne contaminant concentrations, a positive-pressure supplied air respirator may be
required.[3]
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Handling Procedures

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid contact with skin, eyes, and clothing.[4][6]

Do not breathe dust.[4]

Use only in a well-ventilated area, preferably under a chemical fume hood.[4][6]

When handling, do not eat, drink, or smoke.[4]

Wash hands and face thoroughly after handling.[1]

Keep containers securely sealed when not in use.[4]

Avoid creating dust.[3]

Storage Protocols

Store in a cool, dry, and well-ventilated place.[4]

Keep containers tightly closed.[4]

Protect from moisture as the material is hygroscopic.[3][4]

Store at room temperature, with a recommendation for storage at <15°C in a cool and dark
place.[3]

Store away from incompatible materials and foodstuff containers.[4]

Store under an inert gas like argon.[4]

Spill and Leak Procedures

Minor Spills:

o Ensure adequate ventilation.[3]

o Wear appropriate PPE.
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o For dry spills, use dry clean-up procedures and avoid generating dust.[4]
o Sweep up, shovel up, or vacuum the material.[4]
o Place the collected material in a clean, dry, sealable, and labeled container for disposal.[4]
o Wash the spill area with large amounts of water.[4]
e Major Spills:
o Alert emergency services and advise personnel in the area.[4]
o Control personal contact by wearing appropriate protective clothing.[4]
o Prevent the spillage from entering drains or water courses.[4]

o Contain and recover the product wherever possible.[4]

First Aid Measures

o General Advice: Consult a physician if necessary.[3]

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1][3] Remove
contact lenses, if present and easy to do. Continue rinsing.[1][3] If eye irritation persists, get
medical advice/attention.[1][3]

o Skin Contact: Wash skin with plenty of soap and water.[3] If skin irritation occurs, get medical
advice/attention.[1][3] Take off contaminated clothing and wash it before reuse.[1][3]

 Inhalation: Remove to fresh air.[3] If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.[3]

 Ingestion: Clean mouth with water.[3] Never give anything by mouth to an unconscious
person.[3]

Diagrams
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Workflow for Safe Handling and Storage of Isopropylamine Hydrochloride
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Caption: Workflow for Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for handling and storage of Isopropylamine
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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isopropylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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